Cas no 2757955-24-9 (4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757955-24-9
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 6336013
• PubChem ID: 165764697
• Update Time: 2025-06-14

4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate
• EN300-37153432
• 2757955-24-9

• Inchi： 1S/C15H13N3O3S/c1-12-2-8-15(9-3-12)22(19,20)21-14-6-4-13(5-7-14)18-11-16-10-17-18/h2-11H,1H3
• InChI Key： PNUGALMCKPWZQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.5Ų

Additional information on 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate

Research Briefing on 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 2757955-24-9)

The compound 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 2757955-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the 1,2,4-triazole moiety and sulfonate group, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthetic pathways for 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate, highlighting its efficient production through multi-step organic reactions. The compound's stability and solubility profiles have been characterized, revealing favorable properties for further pharmacological evaluation. Preliminary in vitro assays indicate that this compound exhibits inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its mode of action at the molecular level.

In addition to its anti-inflammatory properties, 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate has shown promise in oncology research. Recent findings demonstrate its ability to modulate key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. These effects were observed in various cancer cell lines, including breast and lung cancer models. The compound's selectivity towards cancer cells, while sparing normal cells, underscores its potential as a targeted therapy. However, further in vivo studies are required to validate these findings and assess its safety profile.

The pharmacokinetic properties of 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate have also been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early data suggest moderate oral bioavailability and a favorable half-life, which could support its development as an oral therapeutic agent. Researchers are currently optimizing the compound's formulation to enhance its bioavailability and reduce potential side effects. These efforts are critical for advancing the compound into preclinical development stages.

Despite the promising results, challenges remain in the development of 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and scalability of synthesis need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles. Future research directions include structural optimization to improve potency and selectivity, as well as comprehensive toxicology studies to ensure clinical safety.

In conclusion, 4-(1H-1,2,4-triazol-1-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 2757955-24-9) represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Its unique chemical structure and demonstrated biological activities warrant continued investigation. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents, addressing unmet medical needs in various disease areas. The ongoing studies will provide deeper insights into its mechanisms and potential clinical applications.